molecular formula C6H3Cl3O3S B1360072 2,4,5-Trichlorobenzenesulfonic acid CAS No. 6378-25-2

2,4,5-Trichlorobenzenesulfonic acid

Cat. No. B1360072
CAS RN: 6378-25-2
M. Wt: 261.5 g/mol
InChI Key: LEDKKDPOPIKMSZ-UHFFFAOYSA-N
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Description

2,4,5-Trichlorobenzenesulfonic acid (TCBSA) is an organic compound that is a member of the trichlorobenzenesulfonic acid family. It is a white, crystalline solid with a molecular weight of 236.4 g/mol and a melting point of 99-102 degrees Celsius. TCBSA is a widely used organic acid for various industrial and scientific applications. It is used in the synthesis of pharmaceuticals, dyes, and other organic compounds. It can also be used in the production of polymers and as a catalyst in chemical reactions.

Scientific Research Applications

Chemical Research

“2,4,5-Trichlorobenzenesulfonic acid” is a unique chemical compound that is often used in chemical research . It is provided to early discovery researchers as part of a collection of rare and unique chemicals . The compound has a linear formula of

C6H2Cl3KO3SC_6H_2Cl_3KO_3SC6​H2​Cl3​KO3​S

and a molecular weight of 299.606 .

Adsorption Studies

One of the significant applications of “2,4,5-Trichlorobenzenesulfonic acid” is in adsorption studies . It has been used to investigate the potential of epinephrine-modified mesoporous silica nanoparticles (Epi-MSNPs) for the removal of 2,4,5-trichlorophenoxyacetic acid (TCA) from aqueous solutions . The study found that Epi-MSNPs have the potential to be a reusable and sustainable adsorbent for the removal of TCA from contaminated water sources .

Environmental Remediation

The compound plays a crucial role in environmental remediation . The removal of TCA from contaminated water sources has become a significant area of research . The compound’s adsorption capacity and its ability to be regenerated make it a promising candidate for sustainable environmental remediation .

Herbicide Adsorption

“2,4,5-Trichlorobenzenesulfonic acid” has been used in studies investigating the adsorption behaviors of herbicides . In one study, it was used to elucidate the potential mechanism of TCA adsorption onto Epi-MSNPs .

Material Science

In the field of material science, “2,4,5-Trichlorobenzenesulfonic acid” is used in the synthesis of new materials . For example, it has been used in the creation of epinephrine-modified mesoporous silica nanoparticles .

Chromatography

The compound is also used in chromatography . It is used as a reagent in various chromatographic techniques, contributing to the separation and identification of complex mixtures .

Future Directions

: Sigma-Aldrich: 2,4,5-TRICHLOROBENZENESULFONIC ACID, SODIUM SALT : Sigma-Aldrich: 2,4,5-TRICHLOROBENZENESULFONIC ACID, POTASSIUM SALT : Sigma-Aldrich: 2,4,5-Trichlorobenzenesulfonic acid

properties

IUPAC Name

2,4,5-trichlorobenzenesulfonic acid
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C6H3Cl3O3S/c7-3-1-5(9)6(2-4(3)8)13(10,11)12/h1-2H,(H,10,11,12)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

LEDKKDPOPIKMSZ-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=C(C(=CC(=C1Cl)Cl)Cl)S(=O)(=O)O
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C6H3Cl3O3S
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID2045072
Record name 2,4,5-Trichlorobenzenesulfonic acid
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Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

261.5 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

2,4,5-Trichlorobenzenesulfonic acid

CAS RN

6378-25-2
Record name 2,4,5-Trichlorobenzenesulfonic acid
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Record name 2,4,5-Trichlorobenzenesulphonic acid
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Record name 2,4,5-Trichlorobenzenesulfonic acid
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Record name 2,4,5-trichlorobenzenesulphonic acid
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Record name 2,4,5-TRICHLOROBENZENESULPHONIC ACID
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Synthesis routes and methods I

Procedure details

119 g (1.0 mol) of technical grade chlorosulfonic acid were added dropwise, under stirring, to 218 g (1.2 mol) of technical grade 90% strength 1,2,4-trichlorobenzene over a period of time of about one hour. The reaction was permitted to proceed at 150° to 160° C. for three hours. During the reaction a slow stream of dried air or dried carbon dioxide was passed through the reaction mixture. The resulting hydrogen chloride of reaction was transferred with the gas stream into a receiving flask containing water. The hydrochloric acid trapped in the receiving flask constituted about 96% of theoretical. The reaction mixture, after being cooled to 120° C., was mixed with 200 ml of water. Steam was then charged therein to remove excess trichlorobenzene. 37 g (0.2 mol) of trichlorobenzene were recovered. Water was added to the reaction mixture to provide a total volume of 700 g which was then titrated with sodium hydroxide solution.
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Synthesis routes and methods II

Procedure details

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Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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Q & A

Q1: How does 2,4,5-Trichlorobenzenesulfonic acid contribute to the production of conductive polypyrrole?

A1: 2,4,5-Trichlorobenzenesulfonic acid acts as a reagent in creating the oxidizing agent/dopant solution crucial for polypyrrole synthesis []. The abstract describes reacting 2,4,5-Trichlorobenzenesulfonic acid with a basic metal carboxylate (like basic iron acetate) to form a metal sulfonate solution. This solution then acts as both an oxidizing agent, facilitating the polymerization of pyrrole, and a dopant, contributing to the electrical conductivity of the resulting polypyrrole.

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